Cas no 1226153-66-7 (1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol
• CAS No: 1226153-66-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5894917
• PubChem ID: 64182309
• Update Time: 2025-10-28

1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-(aminomethyl)-2,4,6-trimethyl-
• 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol
• AKOS013501843
• CS-0352651
• EN300-1857340
• 1-Amino-3-mesitylpropan-2-ol
• 1226153-66-7

• Inchi： 1S/C12H19NO/c1-8-4-9(2)12(10(3)5-8)6-11(14)7-13/h4-5,11,14H,6-7,13H2,1-3H3
• InChI Key： QCKNJDKGFQZWQQ-UHFFFAOYSA-N
• SMILES： C1(CC(CN)O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±30.0 °C(Predicted)
• pka: 12.60±0.35(Predicted)

Additional information on 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol

1-Amino-3-(2,4,6-Trimethylphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(2,4,6-trimethylphenyl)propan-2-ol (CAS No. 1226153-66-7) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its amino group and tertiary alcohol functionalities, which contribute to its diverse applications. Recent studies have highlighted its potential in drug development, catalysis, and advanced materials synthesis.

The molecular structure of 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol consists of a trimethylbenzene ring (also known as mesitylene) attached to a propanol backbone with an amino group. This arrangement allows for strong hydrogen bonding and steric interactions, making it an ideal candidate for use in hydrogen-bonding-based materials such as gels and films. Researchers have recently explored its ability to form self-assembled structures under specific conditions, which could lead to innovative applications in soft matter physics.

In the pharmaceutical industry, 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol has been investigated as a potential intermediate for synthesizing bioactive compounds. Its amino group can undergo various reactions, including amidation and alkylation, enabling the creation of complex molecules with desired pharmacological properties. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its utility in developing novel anti-inflammatory agents through selective functionalization of the amino group.

Moreover, the compound's ability to act as a chiral auxiliary has been a focal point of recent research. Its bulky trimethylbenzene ring provides excellent steric hindrance, making it suitable for asymmetric synthesis. This property has been leveraged in the preparation of enantiomerically pure compounds, which are critical in the development of chiral drugs and agrochemicals.

From a synthetic perspective, 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol can be prepared via several routes. One common method involves the reductive amination of mesitylenecarbaldehyde with ammonia or ammonium salts. This reaction is typically carried out under catalytic hydrogenation conditions using palladium or Raney nickel as catalysts. The synthesis process has been optimized in recent years to improve yield and selectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate due to the balance between its hydrophilic amino group and hydrophobic aromatic ring.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol. Density functional theory (DFT) calculations have revealed that the amino group significantly influences the compound's electronic distribution, enhancing its nucleophilicity and reactivity towards electrophilic species.

In conclusion, 1-amino-3-(2,4,6-trimethylphenyl)propan-2-ol (CAS No. 1226153-66) is a multifaceted compound with promising applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and pharmaceuticals. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in modern chemistry.